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Compound of Interest

Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098

Methyl Tetradecanoate-D27: A Technical Guide
for Researchers

An in-depth examination of the chemical properties and applications of Methyl
Tetradecanoate-D27, a crucial tool in quantitative mass spectrometry-based research and
drug development.

Introduction

Methyl tetradecanoate-D27 is the deuterated form of methyl myristate, the methyl ester of
myristic acid (tetradecanoic acid).[1] In this isotopic variant, 27 hydrogen atoms on the fatty
acid chain have been replaced with deuterium. This stable isotope labeling makes it an
invaluable internal standard for the precise quantification of its non-labeled counterpart,
myristic acid methyl ester, in complex biological matrices using mass spectrometry techniques
such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS).[2][3] Its near-identical chemical and physical properties to the
endogenous analyte, combined with its distinct mass shift, allow for accurate correction of
variations that can occur during sample preparation and analysis.

Chemical and Physical Properties

Methyl tetradecanoate-D27 is characterized by its high isotopic purity. The following table
summarizes its key chemical and physical properties.
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Property

Value Reference

Chemical Name

methyl
2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,
10,10,11,11,12,12,13,13,14,14

,14- 12
heptacosadeuteriotetradecano

ate

Myristic acid methyl ester-D27,

Synenyms Methyl Myristate-D27 12
CAS Number 434349-93-6 [2]
Molecular Formula C15H3D2702 [2]
Molecular Weight 269.56 g/mol [2]
Appearance Neat oll [4]
Purity >98% [5]

Isotopic Purity

>99% deuterated forms (da-

dz27) 4

Solubility

Soluble in DMF (30 mg/ml),
DMSO (20 mg/ml), and [4]

Ethanol (30 mg/ml)

Store at -20°C for long-term
Storage . [4]
stability (= 4 years)

Synthesis

While specific, detailed protocols for the commercial synthesis of Methyl tetradecanoate-D27
are proprietary, the general approach involves the esterification of perdeuterated myristic acid
with methanol. The synthesis of deuterated fatty acids can be achieved through methods such
as H/D exchange reactions using deuterium oxide (D20) as the deuterium source and a metal
catalyst.

A plausible synthetic route is illustrated in the diagram below.
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General Synthesis Workflow for Methyl Tetradecanoate-D27
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:

Click to download full resolution via product page

Caption: General synthesis workflow for Methyl Tetradecanoate-D27.

Applications in Research and Drug Development

The primary application of Methyl tetradecanoate-D27 is as an internal standard in
guantitative analytical methods.[1][2]

Quantification of Myristic Acid and its Esters

Myristic acid is a saturated fatty acid with various biological roles, and its levels can be
indicative of certain metabolic states or diseases. Accurate quantification of myristic acid and its
esters in biological samples such as plasma, serum, tissues, and cell cultures is crucial for
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lipidomic studies. Methyl tetradecanoate-D27 serves as an ideal internal standard for this
purpose due to its similar extraction and ionization efficiencies to the endogenous analyte,
while being distinguishable by its higher mass.

Experimental Protocols

The following sections provide a generalized experimental protocol for the use of Methyl
tetradecanoate-D27 as an internal standard for the quantification of myristic acid methyl ester
in biological samples using GC-MS.

Sample Preparation and Lipid Extraction

o Sample Collection: Collect biological samples (e.g., 100 pL of plasma).

 Internal Standard Spiking: Add a known amount of Methyl tetradecanoate-D27 (e.g., 10 pL
of a 1 mg/mL solution in hexane) to the sample.

 Lipid Extraction: Perform a lipid extraction using a suitable method, such as the Folch or
Bligh-Dyer method, which typically involves a chloroform/methanol mixture.

o Phase Separation: Centrifuge the mixture to separate the organic and aqueous phases.

e Collection: Carefully collect the organic phase containing the lipids.

Derivatization to Fatty Acid Methyl Esters (FAMES)

For GC-MS analysis, fatty acids are typically converted to their more volatile methyl esters.

Evaporation: Evaporate the solvent from the lipid extract under a stream of nitrogen.

o Methylation: Add a methylation reagent, such as 14% boron trifluoride in methanol (BFs-
methanol).

 Incubation: Heat the sample at a controlled temperature (e.g., 60°C) for a specific time (e.qg.,
30 minutes) to ensure complete derivatization.

o Extraction of FAMES: After cooling, add water and a nonpolar solvent like hexane to extract
the FAMEs.
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» Final Preparation: Collect the hexane layer containing the FAMEs and evaporate to a small
volume for GC-MS analysis.

GC-MS Analysis

« Injection: Inject an aliquot of the FAMESs extract onto a suitable GC column (e.g., a polar
capillary column).

o Separation: Use a temperature gradient program to separate the different FAMEs based on
their boiling points and polarity.

o Mass Spectrometry Detection: Operate the mass spectrometer in Selected lon Monitoring
(SIM) or Multiple Reaction Monitoring (MRM) mode to detect and quantify the specific ions
corresponding to myristic acid methyl ester and Methyl tetradecanoate-D27.

o Myristic Acid Methyl Ester (Analyte): Monitor characteristic ions (e.g., m/z 242 [M]*, 74).

o Methyl Tetradecanoate-D27 (Internal Standard): Monitor the corresponding shifted ions
(e.g., m/z 269 [M]*).

o Quantification: Calculate the concentration of myristic acid methyl ester in the original
sample by comparing the peak area ratio of the analyte to the internal standard against a
calibration curve prepared with known concentrations of the non-labeled standard.

The following diagram illustrates the general workflow for using Methyl tetradecanoate-D27 as
an internal standard.
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Workflow for Quantification using Methyl Tetradecanoate-D27
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Caption: General workflow for quantification using Methyl Tetradecanoate-D27.
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Conclusion

Methyl tetradecanoate-D27 is a high-purity, stable isotope-labeled compound that is essential
for the accurate and precise quantification of myristic acid methyl ester in complex biological
samples. Its use as an internal standard in GC-MS and LC-MS methodologies is a cornerstone
of reliable lipidomic analysis, contributing significantly to research in metabolism, disease
biomarker discovery, and drug development. The methodologies outlined in this guide provide
a framework for the effective application of this critical analytical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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